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Compound of Interest

Compound Name: 4-Chloro-3-nitrocinnamic acid

CAS No.: 199679-38-4; 20797-48-2

Cat. No.: B2751821

Get Quote

Technical Monograph: 4-Chloro-3-Nitrocinnamic
Acid
Executive Summary
4-Chloro-3-nitrocinnamic acid is a highly functionalized phenylpropanoid building block

characterized by its electron-deficient aromatic core.[1] Distinguished by the presence of an

ortho-nitro group relative to the chlorine atom, this compound exhibits unique reactivity patterns

—specifically Nucleophilic Aromatic Substitution (SNAr)—that make it a critical intermediate in

the synthesis of heterocyclic pharmaceuticals, particularly quinolines and indoles. This guide

outlines its physicochemical profile, validated synthetic protocols, and strategic applications in

medicinal chemistry.

Chemical Identity & Physicochemical Profile[2][3][4]
[5][6][7][8][9][10]
The compound exists predominantly as the trans (
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) isomer, which is thermodynamically favored during Knoevenagel condensation. Its high
melting point and low water solubility necessitate specific solvent systems for processing.

Table 1: Physicochemical Specifications
Property Specification Notes

CAS Number 20797-48-2

IUPAC Name
(2E)-3-(4-Chloro-3-

nitrophenyl)prop-2-enoic acid

Molecular Formula C9H6ClNO4

Molecular Weight 227.60 g/mol

Appearance Yellow crystalline powder
Color intensity varies with

purity

Melting Point 188–190 °C Literature standard [1]

Solubility
Soluble: DMSO, DMF, Ethanol

(hot)Insoluble: Water, Hexane

pKa ~3.8 (Predicted) due to

electron-withdrawing groups

Reactivity Class Electrophile / Michael Acceptor Activated for SNAr at C4

Synthetic Methodology
The industrial standard for synthesizing 4-Chloro-3-nitrocinnamic acid is the Knoevenagel

Condensation.[1] This route is preferred over the Heck reaction due to the lower cost of

reagents and the avoidance of transition metal scavengers in early-stage synthesis.

Protocol: Knoevenagel Condensation
Objective: Synthesis of 4-Chloro-3-nitrocinnamic acid from 4-chloro-3-nitrobenzaldehyde.

Reagents:

4-Chloro-3-nitrobenzaldehyde (1.0 eq)[1][2]

Malonic acid (1.2 eq)
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Pyridine (Solvent/Base, 5.0 vol)

Piperidine (Catalyst, 0.05 eq)

Step-by-Step Workflow:

Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 4-chloro-3-

nitrobenzaldehyde in pyridine.

Addition: Add malonic acid and the catalytic amount of piperidine.

Reflux: Heat the mixture to 100–110 °C for 4–6 hours. Scientist Note: Monitor CO2 evolution.

The reaction is driven by the decarboxylation of the intermediate dicarboxylic acid.

Quench: Cool the mixture to room temperature and pour slowly into an excess of ice-cold

HCl (1M). Critical: The pH must be <2 to ensure the product precipitates as the free acid

rather than the pyridinium salt.

Isolation: Filter the yellow precipitate. Wash copiously with water to remove residual pyridine.

Purification: Recrystallize from Ethanol/Water (9:1) to remove unreacted aldehyde.

Visualization: Synthetic Pathway
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Figure 1: Knoevenagel condensation pathway involving in-situ decarboxylation to yield the

target cinnamic acid.[1]

Reactivity & Functionalization Strategy
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As a Senior Scientist, it is crucial to recognize that this molecule is not just a carboxylic acid; it

is a trifunctional scaffold. The interplay between the nitro, chloro, and acrylic acid groups allows

for divergent synthesis.

A. The SNAr "Hotspot"
The nitro group at the ortho position (C3) strongly withdraws electron density from the C4

carbon, activating the chlorine atom for Nucleophilic Aromatic Substitution (SNAr).

Application: Reaction with primary amines (R-NH2) displaces the chloride to form 4-amino-3-

nitrocinnamic acid derivatives.[1]

Why it matters: This is a key step in synthesizing quinolone antibiotics and kinase inhibitors

where the C4-nitrogen bond is essential.[1]

B. Reductive Cyclization
Reduction of the nitro group (using Fe/HCl or H2/Pd) yields an aniline intermediate. If the

carboxylic acid is derivatized (e.g., to an ester or amide), this can spontaneously cyclize to form

Quinolin-2(1H)-ones or Hydroquinolines.[1]

Visualization: Divergent Reactivity
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Figure 2: Divergent synthetic pathways utilizing the activated chlorine and nitro functionalities.

Pharmaceutical Applications
4-Chloro-3-nitrocinnamic acid serves as a "Privileged Structure" precursor in drug discovery.

[1]

Kinase Inhibitors: The cinnamic backbone mimics the ATP-binding motif in certain tyrosine

kinase inhibitors. The 4-chloro group is often substituted with solubilizing heterocycles (e.g.,

piperazines) to improve pharmacokinetics [2].[1]

Antibacterial Agents: Derivatives synthesized via the SNAr pathway have shown efficacy

against Gram-positive bacteria by inhibiting cell wall synthesis enzymes.[1]

Photosensitive Polymers: The cinnamic acid moiety can undergo [2+2] photocycloaddition.

While less common for the nitro-derivative, this property is utilized in creating cross-linkable

hydrogels for drug delivery.[1]

Handling & Safety (GHS)
Signal Word:WARNING

Hazard Class Code Statement

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319 Causes serious eye irritation.

STOT-SE H335
May cause respiratory

irritation.[1]

Storage Protocol:

Store in a cool, dry place (Room Temperature, 15–25 °C).

Keep container tightly closed to prevent hydrolysis or moisture uptake.

Incompatibility: Strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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